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Compound of Interest

N-methoxy-N-methyl-2-
Compound Name: )
phenoxyacetamide

CAS No.: 91012-53-2

Cat. No.: B1594527

Get Quote

\ J

CAS Number: 91012-53-2[1][2][3]

Part 1: Executive Summary

N-Methoxy-N-methyl-2-phenoxyacetamide is a specialized organic intermediate belonging to
the class of Weinreb amides. It serves as a critical electrophilic building block in medicinal
chemistry, specifically designed to enable the controlled synthesis of phenoxy-methyl ketones.

Unlike standard acid chlorides or esters, which often suffer from nucleophilic over-addition
(yielding tertiary alcohols), this Weinreb amide forms a stable chelated tetrahedral intermediate
upon reaction with organometallic reagents (Grignard or Organolithium). This unique
mechanistic feature guarantees the exclusive formation of ketones upon acidic workup, making
it an indispensable tool in the synthesis of complex pharmaceutical scaffolds, including
phthalazine derivatives and other phenoxy-bearing pharmacophores.

Part 2: Chemical Identity & Physicochemical
Properties
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Nomenclature & Identifiers

Property Detail

CAS Number 91012-53-2

IUPAC Name N-Methoxy-N-methyl-2-phenoxyacetamide
Synonyms 2-Phenoxy-N-methoxy-N-methylacetamide;

Weinreb amide of phenoxyacetic acid

Molecular Formula C10H13NO3
Molecular Weight 195.22 g/mol
SMILES COCclccececl.CN(OC)C(=0)COclccececl

Generated from structure: Ph-O-CH2-CO-

InChl Key N(OMe)Me

Physical Characteristics[1][4]

e Physical State: Light yellow viscous oil [1].

» Solubility: Highly soluble in dichloromethane (DCM), ethyl acetate, and tetrahydrofuran
(THF). Limited solubility in water due to the lipophilic phenoxy moiety.

 Stability: Stable under standard laboratory conditions; hygroscopic. Store under inert
atmosphere (N2 or Ar) at 2—-8°C.

Part 3: Synthesis & Production Protocols

The synthesis of N-methoxy-N-methyl-2-phenoxyacetamide is most efficiently achieved via
the direct coupling of phenoxyacetic acid with N,O-dimethylhydroxylamine hydrochloride. While
carbodiimide couplings (EDC/DCC) are common, the Phosphorus Oxychloride (POCIz) method
is preferred for its high yield and operational simplicity [1].

One-Pot Synthesis Protocol (POCIs Method)

Reagents:
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e Phenoxyacetic acid (1.0 eq)

e N,O-Dimethylhydroxylamine HCI (1.2 eq)

e Phosphorus Oxychloride (POCIs) (1.1 eq)

» Diisopropylethylamine (DIPEA) (3.0 eq)

e Solvent: Dichloromethane (DCM), anhydrous
Step-by-Step Procedure:

o Preparation: Charge a flame-dried round-bottom flask with phenoxyacetic acid (e.g., 10
mmol) and N,O-dimethylhydroxylamine hydrochloride (12 mmol) in anhydrous DCM (20 mL).

o Base Addition: Cool the mixture to 0°C in an ice bath. Add DIPEA (30 mmol) dropwise over
10 minutes. The mixture may become heterogeneous.

o Activation: Add POCIs (11 mmol) dropwise strictly at 0°C to control the exotherm.

o Reaction: Remove the ice bath and stir at room temperature (25°C) for 2 hours. Monitor
conversion via TLC (System: Hexane/EtOAc 3:2).

e Quench: Cool back to 0°C and quench carefully with saturated aqueous NaHCOs solution.

o Workup: Extract the aqueous layer with DCM (3 x 20 mL). Wash combined organics with 1M
HCI (to remove unreacted amine), water, and brine.

 Purification: Dry over anhydrous Na=SOs, filter, and concentrate in vacuo. Purify the crude oil
via silica gel flash chromatography (Eluent: 20-40% EtOAc in Hexanes).

Yield Expectation: 85—-90% as a light yellow oil.

Synthesis Workflow Diagram

Nucleophilic Substitution Y -N- L
Phenoxyacetic Acid Mixing in DCM Activation Phase In situ formation Active Acyl Phosphorate - HOPCI2 Deliooaly methyl
. 2-phenoxyacetamide
+ N,0O-Dimethylhydroxylamine (POCI3, DIPEA, 0°C) Intermediate (CAS 91012-53-2)
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Figure 1: One-pot synthesis workflow using phosphorus oxychloride activation.

Part 4: Reactivity & Applications (Mechanism of
Action)

The primary utility of CAS 91012-53-2 lies in the Weinreb Ketone Synthesis.

The Chelation Control Mechanism

When a Grignard reagent (R-MgBr) or Organolithium (R-Li) attacks the amide carbonyl, the
reaction does not proceed to the ketone immediately, nor does it collapse to an unstable
intermediate that allows a second attack (over-addition).

Instead, the metal cation (Mg?* or Li*) forms a stable 5-membered cyclic chelate between the
carbonyl oxygen and the methoxy oxygen. This "Tetrahedral Intermediate" is stable in the
reaction mixture and only collapses to the ketone upon acidic hydrolysis during workup.

Mechanistic Diagram
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Figure 2: The Weinreb Chelation Model preventing over-addition of nucleophiles.

Specific Applications in Drug Development

o Phthalazine Derivatives: Used as a precursor to introduce the phenoxyacetyl motif into
phthalazine scaffolds, which are investigated for anti-inflammatory and anticancer properties

2].
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» Protease Inhibitors: The phenoxy-ketone moiety serves as a transition-state mimic in various
peptide-based inhibitors.

» Fragment-Based Drug Discovery: The compound allows for the rapid diversification of the
"R" group in Ph-O-CH2-CO-R libraries via parallel synthesis with different Grignard reagents.

Part 5: Safety & Handling

Hazard Class Statement
Skin Irritation Causes skin irritation (Category 2).
Eye Irritation Causes serious eye irritation (Category 2A).

Wear nitrile gloves and safety goggles. Avoid

Handling
inhalation of mists.

Hygroscopic. Keep container tightly closed in a

Storage )
dry, well-ventilated place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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